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Compound of Interest

Compound Name: 2-Chloro-N-ethylacetamide

Cat. No.: B093383 Get Quote

Technical Support Center: 2-Chloro-N-
ethylacetamide
A Guide for Researchers on Safe Handling and Compliant Waste Disposal

As a Senior Application Scientist, this guide is designed to provide you with the essential

technical knowledge and practical, field-tested procedures for managing 2-Chloro-N-
ethylacetamide in your laboratory. The nature of this compound—a corrosive, toxic, and

irritating substance—demands a rigorous and informed approach to its entire lifecycle, from

initial handling to final disposal. This document moves beyond simple instruction to explain the

causality behind each procedural step, ensuring a self-validating system of safety and

compliance.

Hazard Profile at a Glance
Understanding the specific hazards of 2-Chloro-N-ethylacetamide is the foundation of its safe

use. The compound is classified under the Globally Harmonized System (GHS) with multiple

hazard statements, indicating it is harmful through various exposure routes and can cause

severe tissue damage.[1][2]
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Hazard Category GHS Classification
Signal Word &

Pictogram
Hazard Statement

Acute Toxicity (Oral)
Category 3 / Category

4

Danger / Warning

токсичность

H301/H302: Toxic or

Harmful if swallowed.

[1][2][3]

Acute Toxicity

(Dermal)
Category 4 Warning токсичность

H312: Harmful in

contact with skin.[1]

Acute Toxicity

(Inhalation)
Category 4 Warning токсичность

H332: Harmful if

inhaled.[1]

Skin

Corrosion/Irritation
Category 1B Danger коррозия

H314: Causes severe

skin burns and eye

damage.[1][2]

Eye Damage/Irritation Category 1 Danger коррозия

H314: Causes severe

skin burns and eye

damage.[1][2]

Specific Target Organ

Toxicity
Category 3

Warning

раздражение

H335: May cause

respiratory irritation.[1]

[2]

Frequently Asked Questions (FAQs)
This section addresses common queries regarding the day-to-day handling and storage of 2-
Chloro-N-ethylacetamide.

Q1: What is the minimum Personal Protective Equipment (PPE) required for handling solid 2-
Chloro-N-ethylacetamide?

A1: A multi-layered approach to PPE is mandatory.[4] At a minimum, you must wear:

Eye Protection: Chemical splash goggles and a face shield. Standard safety glasses are

insufficient.[1][4]

Hand Protection: Double-gloving with chemical-resistant gloves (e.g., nitrile or neoprene) is

required. Inspect gloves for any signs of degradation or puncture before use.[1][5]
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Body Protection: A flame-resistant lab coat, fully fastened.[4] For larger quantities, a

chemical-resistant apron or suit should be worn.[6][7]

Respiratory Protection: All handling of the solid compound or its solutions should be

performed in a certified chemical fume hood to prevent inhalation of dust or vapors.[4][8] If

work outside a hood is unavoidable, a NIOSH-approved respirator is necessary.[1][6]

Q2: What are the proper storage conditions for 2-Chloro-N-ethylacetamide?

A2: Proper storage is critical to maintaining chemical stability and preventing accidental

exposure. The container must be stored in a dry, cool, and well-ventilated place, away from

incompatible materials.[1][8] It should be kept in a designated corrosives or toxics cabinet. The

container must be kept tightly closed to prevent moisture absorption and release of vapors.[1]

Store it locked up and segregated from strong oxidizing agents, strong bases, and strong

acids.[8]

Q3: Can I dispose of empty 2-Chloro-N-ethylacetamide containers in the regular trash?

A3: No. Containers that held 2-Chloro-N-ethylacetamide must be treated as hazardous

waste.[9][10] Do not rinse the container and pour the rinsate down the drain.[10] The unrinsed,

sealed container should be collected by your institution's hazardous waste management

program.[10][11] This is because even trace residues can pose a significant hazard.

Q4: What should I do in case of accidental skin or eye contact?

A4: Immediate and thorough action is required.

Skin Contact: Immediately take off all contaminated clothing.[8] Rinse the affected skin area

with copious amounts of water for at least 15 minutes. Seek immediate medical attention.[1]

[8]

Eye Contact: Immediately flush the eyes with plenty of water for at least 15 minutes, also

under the eyelids.[8] Remove contact lenses if present and easy to do. Continue rinsing. You

must seek immediate medical attention.[1][8] A safety shower and eyewash station must be

readily accessible wherever this chemical is handled.[4]
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Troubleshooting Guide: Addressing Specific
Scenarios
This section provides in-depth, causal explanations and solutions for specific problems you

may encounter during your experiments.

Q5: I've observed the solid 2-Chloro-N-ethylacetamide has changed color/consistency in its

container. Is it still usable?

A5: A change in appearance can indicate degradation or contamination, potentially altering the

compound's reactivity and hazard profile.

Causality: Chloroacetamides can be susceptible to hydrolysis if exposed to moisture, or they

may react with contaminants. Thermal decomposition can lead to the release of toxic gases

like nitrogen oxides and hydrogen chloride.[8][12]

Troubleshooting Steps:

Do not use the material. A change in physical properties means the purity is compromised,

which will affect experimental results and could introduce unknown safety risks.

Consult the Safety Data Sheet (SDS) for information on stability and decomposition.[8]

Treat the entire container as hazardous waste. Label it clearly as "Degraded 2-Chloro-N-
ethylacetamide" and follow your institution's hazardous waste disposal procedures.[11]

Do not attempt to open a container that appears pressurized or has crystalline growth

around the cap.

Q6: I've generated a waste stream containing 2-Chloro-N-ethylacetamide mixed with an

organic solvent (e.g., dichloromethane). How do I dispose of this?

A6: This waste must be classified as a "chlorinated organic solvent" waste.

Causality: Hazardous waste streams are segregated to ensure compatibility and to meet the

specific requirements of disposal facilities.[11][13] Chlorinated waste is often incinerated at

high temperatures, a process that requires specialized equipment to scrub acidic gases (like
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HCl) from the exhaust.[10] Mixing it with non-chlorinated waste complicates and increases

the cost of disposal and can be a regulatory violation.[14]

Troubleshooting Steps:

Segregate: Collect this waste in a dedicated, clearly labeled container marked "Hazardous

Waste: Chlorinated Organics" or as directed by your institution's Environmental Health &

Safety (EHS) office.

Labeling: Ensure the label lists all components, including "2-Chloro-N-ethylacetamide"

and the specific solvent(s), with approximate percentages.[11]

Container: Use a compatible container (typically glass or polyethylene) that can be

securely sealed. Do not overfill; leave 1-2 inches of headspace to allow for vapor

expansion.[14]

Disposal: Arrange for pickup through your EHS office. Never mix this waste with other

streams like aqueous waste, non-halogenated solvents, or solid waste.[13]

Q7: I have a small spill of solid 2-Chloro-N-ethylacetamide powder on my lab bench. What is

the correct cleanup and disposal procedure?

A7: A small spill must be handled promptly and carefully to prevent dispersion and exposure.

Causality: As a fine powder, this compound can easily become airborne, creating a

significant inhalation hazard.[12] Direct contact with the solid will cause severe skin burns.[1]

[2] The cleanup materials themselves become hazardous waste.

Troubleshooting Steps:

Alert & Isolate: Alert others in the immediate area. Ensure the fume hood is operational to

contain any airborne dust.

PPE: Don the full, appropriate PPE as described in Q1 before beginning cleanup.

Containment: Do NOT dry sweep the powder. If appropriate, you can gently moisten the

material first to prevent dusting.[12] Carefully sweep the spilled substance into a sealable

container.[12]
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Decontamination: Follow the detailed spill decontamination protocol below.

Disposal: All cleanup materials (gloves, wipes, absorbent pads) are considered hazardous

waste.[10] They must be double-bagged in plastic, sealed, labeled as "Debris

contaminated with 2-Chloro-N-ethylacetamide," and disposed of through your EHS

office.[14]

Experimental Protocol: Small-Scale Spill
Decontamination
This protocol provides a step-by-step methodology for cleaning a surface after a small spill of

2-Chloro-N-ethylacetamide has been physically removed.

Objective: To decontaminate and verify the cleanliness of a non-porous surface following a

spill.

Materials:

Appropriate PPE (face shield, goggles, double gloves, lab coat)

Absorbent pads or paper towels

Detergent and water solution

70% ethanol or another suitable laboratory disinfectant

Two sealable plastic bags for hazardous waste

Procedure:

Initial Wipe: After the bulk of the solid has been carefully collected, gently wipe the spill area

with an absorbent pad wetted with a detergent and water solution. This helps to lift any

remaining particulate matter.[15]

Systematic Cleaning: Work from the outer edge of the spill area inward toward the center.

[16] This prevents the further spread of contamination. Dispose of the pad in a labeled

hazardous waste bag.
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Second Wipe: Using a new wetted pad, repeat the cleaning process to ensure thorough

removal. Dispose of this pad in the same waste bag.

Disinfection/Final Rinse: Wipe the area with a pad soaked in 70% ethanol or another

appropriate disinfectant to remove any residual detergent and ensure the surface is

sanitized.[17]

Drying: Allow the surface to air dry completely within the fume hood.

Waste Consolidation: Place all contaminated materials, including used PPE like gloves, into

the hazardous waste bag. Seal the bag.

Final Disposal: Place the sealed bag inside a second plastic bag (double-bagging), seal it,

and attach a hazardous waste label. Arrange for disposal with your institution's EHS

department.[11]

Waste Management Workflow
The proper management of 2-Chloro-N-ethylacetamide waste is a legal and ethical

requirement governed by regulations such as the Resource Conservation and Recovery Act

(RCRA).[18][19] The following workflow illustrates the decision-making process from waste

generation to disposal.
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Waste Generation & Identification

Segregation & Containment

Waste Stream Classification

Final Disposal Protocol

Experiment Generates Waste
(e.g., unused solid, solution, contaminated PPE)

Is the waste 2-Chloro-N-ethylacetamide
or contaminated with it?

Solid Waste
(Unused reagent, contaminated solids)

Yes (Solid)

Liquid Waste
(Solutions, rinsates)

Yes (Liquid)

Contaminated PPE & Debris
(Gloves, wipes, pads)

Yes (Contaminated Material)

Dispose as
Non-Hazardous Waste

No

Solid Hazardous WasteChlorinated Organic Waste

In organic solvent

Aqueous Waste

In aqueous solution

Place in compatible,
sealed & labeled container

Store in designated
Hazardous Waste Storage Area

Schedule Pickup with
Environmental Health & Safety (EHS)

Click to download full resolution via product page
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Caption: Logical workflow for the safe segregation and disposal of 2-Chloro-N-ethylacetamide
waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. echemi.com [echemi.com]

2. 2-chloro-N-ethylacetamide | C4H8ClNO | CID 66044 - PubChem
[pubchem.ncbi.nlm.nih.gov]

3. 2-Chloro-N-ethylacetamide 105-35-1 [sigmaaldrich.com]

4. pdf.benchchem.com [pdf.benchchem.com]

5. sigmaaldrich.com [sigmaaldrich.com]

6. Personal Protective Equipment (PPE) - CHEMM [chemm.hhs.gov]

7. UNIT 7: Personal Protective Equipment [cms.ctahr.hawaii.edu]

8. fishersci.com [fishersci.com]

9. chemicalbook.com [chemicalbook.com]

10. pdf.benchchem.com [pdf.benchchem.com]

11. Hazardous Waste Disposal Procedures | The University of Chicago Environmental
Health and Safety [safety.uchicago.edu]

12. ICSC 0640 - 2-CHLOROACETAMIDE [chemicalsafety.ilo.org]

13. safety.net.technion.ac.il [safety.net.technion.ac.il]

14. utiasafety.tennessee.edu [utiasafety.tennessee.edu]

15. infectionpreventioncontrol.co.uk [infectionpreventioncontrol.co.uk]

16. Chapter 8: Decontamination, Disinfection and Spill Response | Environmental Health &
Safety | West Virginia University [ehs.wvu.edu]

17. Biosafety Manual – Stanford Environmental Health & Safety [ehs.stanford.edu]

18. youtube.com [youtube.com]

19. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 10 / 11 Tech Support

https://www.benchchem.com/product/b093383?utm_src=pdf-custom-synthesis
https://www.echemi.com/sds/2-chloro-n-ethyl-n-methylacetamide-pid_Seven18518.html
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N-ethylacetamide
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloro-N-ethylacetamide
https://www.sigmaaldrich.com/HK/zh/product/aldrich/tmt00299
https://pdf.benchchem.com/148/Personal_protective_equipment_for_handling_2_chloro_N_2_3_4_diethoxyphenyl_ethyl_4_methyl_4H_thieno_3_2_b_pyrrole_5_carboxamide.pdf
https://www.sigmaaldrich.com/HK/en/sds/aldrich/c0267?userType=undefined
https://chemm.hhs.gov/ppe.htm
https://cms.ctahr.hawaii.edu/epp/Education/Study-Guide-Packets/APC-Core/APC-Unit7
https://www.fishersci.com/store/msds?partNumber=AC438210250&productDescription=2-CHLORO-N+N-DIMETHYLACE+25ML&vendorId=VN00032119&countryCode=US&language=en
https://www.chemicalbook.com/msds/2-Chloro-N-N-diethylacetamide.pdf
https://pdf.benchchem.com/1352/Navigating_the_Safe_Disposal_of_2_chloro_N_pyridin_3_yl_acetamide_A_Procedural_Guide.pdf
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://safety.uchicago.edu/environmental-health/hazardous-waste-and-handling/hazardous-waste-and-disposal-procedures/
https://chemicalsafety.ilo.org/dyn/icsc/showcard.display?p_card_id=0640
https://safety.net.technion.ac.il/files/2023/08/SU-Instruction-%D7%9C%D7%95%D7%9E%D7%93%D7%95%D7%AA-Chemical-Waste-EN-AR.pdf
https://utiasafety.tennessee.edu/hazardous-waste-guide/
http://www.infectionpreventioncontrol.co.uk/wp-content/uploads/2019/07/03-Decontamination-cleaning-and-disinfection-March-2016-Version-2.00.pdf
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-8-decontamination-disinfection-and-spill-response
https://www.ehs.wvu.edu/biosafety/biosafety-manual/chapter-8-decontamination-disinfection-and-spill-response
https://ehs.stanford.edu/manual/biosafety-manual/decontamination
https://www.youtube.com/watch?v=5N0vbP4F5ZY
https://ehs.utexas.edu/environment-waste/waste-management/chemical-waste
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [handling and disposal of 2-Chloro-N-ethylacetamide
waste]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b093383#handling-and-disposal-of-2-chloro-n-
ethylacetamide-waste]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Troubleshooting & Optimization

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/product/b093383#handling-and-disposal-of-2-chloro-n-ethylacetamide-waste
https://www.benchchem.com/product/b093383#handling-and-disposal-of-2-chloro-n-ethylacetamide-waste
https://www.benchchem.com/product/b093383#handling-and-disposal-of-2-chloro-n-ethylacetamide-waste
https://www.benchchem.com/product/b093383#handling-and-disposal-of-2-chloro-n-ethylacetamide-waste
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b093383?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b093383?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

